Cas no 856161-17-6 (3-Amino-5-bromopyridin-4-ol hydrochloride)

• Product Name: 3-Amino-5-bromopyridin-4-ol hydrochloride
• CAS No: 856161-17-6
• MF: C₅H₆BrClN₂O
• MW: 225.470939159393
• MDL: MFCD23135849
• CID: 1038212
• PubChem ID: 70700928
• Update Time: 2025-10-16

3-Amino-5-bromopyridin-4-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromopyridin-4-ol hydrochloride
• 3-amino-5-bromo-1H-pyridin-4-one,hydrochloride
• 3-Amino-5-bromopyridin-4-olhydrochloride
• 856161-17-6
• 3-amino-5-bromo-1H-pyridin-4-one;hydrochloride
• A863515
• DTXSID40743707
• 3-Amino-5-bromopyridin-4(1H)-one--hydrogen chloride (1/1)

• MDL： MFCD23135849
• Inchi： 1S/C5H5BrN2O.ClH/c6-3-1-8-2-4(7)5(3)9;/h1-2H,7H2,(H,8,9);1H
• InChI Key： VXUFJJTVBPKNGF-UHFFFAOYSA-N
• SMILES： BrC1=CNC=C(C1=O)N.Cl

Computed Properties

• Exact Mass: 223.93500
• Monoisotopic Mass: 223.93520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 59.14000
• LogP: 2.51510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-Amino-5-bromopyridin-4-ol hydrochloride

3-Amino-5-bromopyridin-4-ol Hydrochloride (CAS No. 856161-17-6): An Overview of Its Properties, Applications, and Recent Research

3-Amino-5-bromopyridin-4-ol hydrochloride (CAS No. 856161-17-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyridine, a heterocyclic aromatic organic compound, and is characterized by its unique structural features and chemical properties. The presence of the amino, bromo, and hydroxyl functional groups in its structure makes it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents.

The chemical structure of 3-Amino-5-bromopyridin-4-ol hydrochloride consists of a pyridine ring with an amino group at the 3-position, a bromine atom at the 5-position, and a hydroxyl group at the 4-position. The hydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for various chemical reactions and biological assays. This compound is often used as a building block in the synthesis of drugs targeting specific biological pathways, such as those involved in cancer, inflammation, and neurological disorders.

Recent research has highlighted the potential of 3-Amino-5-bromopyridin-4-ol hydrochloride in the development of novel therapeutic agents. For instance, studies have shown that this compound can be used to synthesize inhibitors of kinases, enzymes that play crucial roles in cell signaling pathways. Kinase inhibitors are a class of drugs that have shown promise in treating various cancers by blocking the activity of specific kinases involved in tumor growth and progression. The ability to modulate kinase activity through the use of derivatives of 3-Amino-5-bromopyridin-4-ol hydrochloride has opened new avenues for drug discovery and development.

In addition to its applications in cancer research, 3-Amino-5-bromopyridin-4-ol hydrochloride has also been explored for its potential in treating inflammatory diseases. Inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Compounds derived from 3-Amino-5-bromopyridin-4-ol hydrochloride have shown anti-inflammatory properties by inhibiting key enzymes involved in the production of pro-inflammatory cytokines. This makes them potential candidates for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects.

The versatility of 3-Amino-5-bromopyridin-4-ol hydrochloride extends to its use in neurological research. Neurological disorders such as Alzheimer's disease and Parkinson's disease are characterized by progressive neuronal degeneration and cognitive decline. Recent studies have identified compounds derived from 3-Amino-5-bromopyridin-4-ol hydrochloride that can cross the blood-brain barrier and target specific receptors or enzymes involved in neurodegeneration. These compounds have shown promise in preclinical models of neurological disorders, suggesting their potential as therapeutic agents for these conditions.

The chemical synthesis of 3-Amino-5-bromopyridin-4-ol hydrochloride involves several steps, including the formation of the pyridine ring, introduction of the amino and bromo groups, and subsequent functionalization to introduce the hydroxyl group. Various synthetic routes have been developed to optimize yield and purity, making this compound readily available for research purposes. The availability of high-purity 3-Amino-5-bromopyridin-4-ol hydrochloride is crucial for ensuring reliable results in both chemical synthesis and biological assays.

In conclusion, 3-Amino-5-bromopyridin-4-ol hydrochloride (CAS No. 856161-17-6) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules with potential therapeutic applications in cancer, inflammation, and neurological disorders. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field of drug discovery and development.